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Compound of Interest

Compound Name: 1-Isopropylimidazolidin-2-one

Cat. No.: B1321413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic routes to 1-
Isopropylimidazolidin-2-one, a heterocyclic compound of interest in pharmaceutical and

chemical research. This document details the probable synthetic pathways, outlines

experimental protocols based on analogous reactions, and presents the necessary data for the

successful synthesis and characterization of the target molecule.

Introduction
1-Isopropylimidazolidin-2-one (CAS No. 21921-33-5) is a substituted cyclic urea derivative.

The imidazolidin-2-one scaffold is a prevalent structural motif in a variety of biologically active

compounds and pharmaceuticals. The synthesis of specifically N-substituted imidazolidin-2-

ones is a key step in the development of new chemical entities with potential therapeutic

applications. This guide focuses on the most plausible and efficient methods for the laboratory-

scale synthesis of 1-Isopropylimidazolidin-2-one.

Synthetic Pathways
The synthesis of 1-Isopropylimidazolidin-2-one fundamentally involves the formation of a

five-membered ring containing two nitrogen atoms and a carbonyl group. The most direct and

common approach is the cyclization of a suitable 1,2-diamine precursor, in this case, N-

isopropylethylenediamine, with a one-carbon carbonyl equivalent. Several carbonylating agents

can be employed for this transformation, leading to various synthetic routes.
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The logical workflow for the synthesis of 1-Isopropylimidazolidin-2-one is depicted below.
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Caption: General synthetic approaches to 1-Isopropylimidazolidin-2-one.

Based on established methodologies for the synthesis of analogous imidazolidin-2-ones, four

primary synthetic routes are proposed:

Route A: Reaction of N-isopropylethylenediamine with phosgene or a phosgene equivalent

(e.g., diphosgene, triphosgene).

Route B: Reaction of N-isopropylethylenediamine with urea.

Route C: Reaction of N-isopropylethylenediamine with diethyl carbonate.

Route D: Reaction of N-isopropylethylenediamine with 1,1'-carbonyldiimidazole (CDI).
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Each of these routes offers distinct advantages and disadvantages concerning reaction

conditions, reagent toxicity, and yield.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 1-Isopropylimidazolidin-2-
one is not readily available in the published literature, the following protocols are based on

well-established procedures for the synthesis of structurally similar N-substituted imidazolidin-

2-ones. These should serve as a strong starting point for the synthesis of the target molecule.

Route A: From N-Isopropylethylenediamine and
Phosgene (or equivalent)
This method is often high-yielding but requires stringent safety precautions due to the high

toxicity of phosgene.

Reaction Scheme:

N-Isopropylethylenediamine 1-Isopropylimidazolidin-2-one

1. Phosgene (or equivalent)
2. Base

N-Isopropylethylenediamine + Urea 1-Isopropylimidazolidin-2-one
Heat

N-Isopropylethylenediamine + Diethyl Carbonate 1-Isopropylimidazolidin-2-one
Heat, Catalyst (optional)

N-Isopropylethylenediamine + CDI 1-Isopropylimidazolidin-2-one
Solvent
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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